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Compound of Interest

Compound Name: Eisentartrat

Cat. No.: B12056577 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet einen detaillierten technischen Überblick über die Bildung, Struktur,

Eigenschaften und experimentellen Protokolle im Zusammenhang mit dem Eisentartrat-
Komplex in wässriger Lösung. Es dient als umfassende Ressource für Fachleute, die in den

Bereichen Chemie, Pharmazie und Materialwissenschaften arbeiten.

Einleitung und chemische Grundlagen
Der Eisentartrat-Komplex ist eine metallorganische Verbindung, die durch die Reaktion von

Eisenionen (entweder Eisen(II) oder Eisen(III)) mit Weinsäure oder ihren Salzen (Tartraten) in

einer wässrigen Lösung entsteht. Die Komplexbildung ist von erheblichem Interesse aufgrund

ihrer Relevanz in verschiedenen Bereichen, von Lebensmittelzusatzstoffen bis hin zu

potenziellen pharmazeutischen Anwendungen. Weinsäure, eine Dihydroxy-Dicarbonsäure,

fungiert als Chelatbildner, der über seine Carboxyl- und Hydroxylgruppen an das Eisen-

Zentralion binden kann.

Die Stabilität und Speziation des Komplexes werden stark vom pH-Wert der Lösung, dem

molaren Verhältnis von Eisen zu Tartrat und dem Vorhandensein anderer Ionen beeinflusst.

Insbesondere Eisen(III)-Komplexe sind für ihre intensive Färbung und ihre Rolle bei

Redoxreaktionen bekannt. In der pharmazeutischen Forschung werden Eisenkomplexe auf ihr

Potenzial als Medikamentenkandidaten, insbesondere in der Krebstherapie und als

antimikrobielle Wirkstoffe, untersucht.
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Struktur und Speziation in wässriger Lösung
Die Struktur des Eisentartrat-Komplexes kann je nach Bedingungen variieren. Neuere Studien

deuten darauf hin, dass der aktive Komplex in vielen Fällen eine zweikernige Eisen(III)-Struktur

mit zwei überbrückenden meso-Tartrat-Liganden ist. In dieser Konfiguration sind die beiden

Eisenatome antiferromagnetisch gekoppelt.

Die Stöchiometrie des Komplexes ist stark pH-abhängig. Untersuchungen mittels

potentiometrischer Titration haben gezeigt, dass sich bei einem pH-Wert zwischen 3 und 6 ein

Komplex in der Form Fe(Tar)₃ bilden kann. Die Komplexierung erfolgt hauptsächlich durch die

Bindung des Carboxylsauerstoffs an das Fe(III)-Ion. Magnetische Suszeptibilitätsmessungen

über einen breiten pH-Bereich (1 bis 13) haben die Bildung verschiedener poly- und

mononuklearer Komplexe in Lösung aufgezeigt.

Logischer Ablauf der pH-abhängigen Komplexbildung
Das folgende Diagramm veranschaulicht die allgemeine Beziehung zwischen dem pH-Wert

und der Bildung von Eisen(III)-Tartrat-Spezies in wässriger Lösung.
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Abbildung 1: Logisches Diagramm der pH-abhängigen Speziation von Eisen(III)-Tartrat.

Quantitative Daten
Die Stabilität von Metallkomplexen wird durch ihre Bildungskonstanten (K) oder

Stabilitätskonstanten (β) quantifiziert. Die folgende Tabelle fasst die aus potentiometrischen

Titrationsdaten für den Eisen(III)-Citrat-Komplex ermittelten Werte zusammen, die als Referenz

für einen ähnlichen Hydroxycarbonsäure-Komplex dienen. Für den Eisen(III)-Tartrat-Komplex

wurde ein stabiler Fe(Tar)₃-Komplex im pH-Bereich von 3 bis 6 identifiziert.

Tabelle 1: Stabilitätskonstanten des Eisen(III)-Citrat-Komplexes
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Parameter Wert Beschreibung

log K₁ 1.70

Logarithmus der
schrittweisen
Bildungskonstante für
[Fe(Cit)]

log K₂ 1.03

Logarithmus der schrittweisen

Bildungskonstante für

[Fe(Cit)₂]³⁻

| log β | 2.73 | Logarithmus der Gesamtstabilitätskonstante |

Tabelle 2: Spektrophotometrische Daten

Parameter Wert Bedingungen

λmax 380 nm

Wellenlänge der
maximalen Absorption zur
Verfolgung der
Komplexbildung

| pH-Bereich | 3 bis 6 | Optimaler pH-Bereich für die Bildung des Fe(Tar)₃-Komplexes |

Experimentelle Protokolle
Protokoll 1: Synthese eines pulverförmigen Eisen-
Natrium-Tartrat-Komplexes
Dieses Protokoll basiert auf etablierten Verfahren zur Herstellung des Komplexes für

verschiedene Anwendungen, einschließlich der Herstellung von Cellulose-Lösungsmitteln.

Materialien:

Eisen(III)-chlorid (FeCl₃) oder ein anderes dreiwertiges Eisensalz

Natriumtartrat (Na₂C₄H₄O₆)
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Natriumhydroxid (NaOH) zur pH-Einstellung

Fällungsmittel (z. B. Ethanol, Methanol)

Destilliertes Wasser

Verfahren:

Eine wässrige Lösung von Eisen(III)-chlorid (z. B. 0,62 M) herstellen.

In einem separaten Gefäß Natriumtartrat in destilliertem Wasser auflösen.

Die Eisen(III)-chlorid-Lösung unter Rühren zur Natriumtartrat-Lösung geben. Das molare

Verhältnis von Eisensalz zu Tartrat sollte zwischen 1:3,0 und 1:3,3 liegen.

Den pH-Wert der Reaktionsmischung mit Natriumhydroxid auf einen Wert zwischen 0,8 und

5,5 einstellen (z. B. pH 5,5).

Die Mischung für 10-15 Minuten rühren, um die Bildung der Reaktionsmasse, die den

gewünschten Komplex enthält, zu vervollständigen.

Den Komplex durch Zugabe eines Fällungsmittels wie Ethanol ausfällen. Das

Volumenverhältnis von Fällungsmittel zu Reaktionsmasse sollte etwa 0,7-1,5:1,0 betragen.

Den Niederschlag von der Mutterlauge abtrennen (z. B. durch Filtration oder Zentrifugation).

Den Niederschlag bei einer Temperatur zwischen 30 °C und 105 °C trocknen, um das

pulverförmige Produkt zu erhalten.
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Abbildung 2: Arbeitsablauf für die Synthese des Eisen-Natrium-Tartrat-Komplexes.

Protokoll 2: Charakterisierung mittels
potentiometrischer und UV/Vis-spektrophotometrischer
Titration
Dieses Protokoll beschreibt die Untersuchung der Komplexbildung in Lösung, wie sie zur

Bestimmung von Stöchiometrie und Stabilitätskonstanten verwendet wird.

Materialien und Geräte:

Eisen(III)-chlorid-Stammlösung

Natriumtartrat-Lösung
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0,1 M Natriumchlorid (als Elektrolyt)

Standardisierte Salzsäure- und Natriumhydroxid-Lösungen

pH-Meter und Potentiometer

UV/Vis-Spektrophotometer

Temperaturgesteuertes Reaktionsgefäß (z. B. 25 °C)

Verfahren:

Potentiometrische Titration: a. Eine Lösung mit einer bekannten Konzentration von Eisen(III)-

chlorid und Natriumtartrat in 0,1 M NaCl-Lösung vorbereiten. b. Die Lösung mit einer

standardisierten NaOH-Lösung titrieren. c. Den pH-Wert nach jeder Zugabe von NaOH

aufzeichnen, um eine Titrationskurve zu erstellen. d. Die erhaltenen Daten analysieren, um

die Anzahl der an das Fe(III)-Ion gebundenen Ligandenmoleküle und die schrittweisen

Gleichgewichts-Bildungskonstanten zu bestimmen.

To cite this document: BenchChem. [Technisches Handbuch zum Eisentartrat-Komplex in
wässriger Lösung]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12056577#eisentartrat-komplex-in-w-ssriger-l-sung]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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